Cas no 111057-88-6 (2-chloro-N-(3-methylphenyl)propanamide)
111057-88-6 structure
Product Name:2-chloro-N-(3-methylphenyl)propanamide
CAS No:111057-88-6
MF:C10H12ClNO
MW:197.661381721497
MDL:MFCD06655015
CID:3033914
PubChem ID:532267
Update Time:2025-04-21
2-chloro-N-(3-methylphenyl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- 2-氯-N-(3-甲基苯基)丙酰胺
- 2-CHLORO-N-(3-METHYLPHENYL)PROPANAMIDE
- Propanamide, N-(3-methylphenyl)-2-chloro-
- 2-Chloro-N-m-tolyl-propionamide
- 2-Chloro-N-(m-tolyl)propanamide
- BBL037309
- STK501986
- FC113999
- EN300-08403
- VS-14059
- CS-0307830
- MFCD06655015
- Propanamide, 2-chloro-N-(3-methylphenyl)-, (A+/-)-
- H22045
- ALBB-002354
- AKOS016345348
- AKOS000117879
- 111057-88-6
- Z104480770
- VOVIUZVPOZODGY-UHFFFAOYSA-N
- 2-chloro-N-(3-methylphenyl)propanamide
-
- MDL： MFCD06655015
- Inchi： 1S/C10H12ClNO/c1-7-4-3-5-9(6-7)12-10(13)8(2)11/h3-6,8H,1-2H3,(H,12,13)
- InChI Key： VOVIUZVPOZODGY-UHFFFAOYSA-N
- SMILES： ClC(C)C(NC1C=CC=C(C)C=1)=O
Computed Properties
- Exact Mass: 197.0607417Da
- Monoisotopic Mass: 197.0607417Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 29.1
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: 128-130 °C
- Boiling Point: 341.9±25.0 °C at 760 mmHg
- Flash Point: 160.6±23.2 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
2-chloro-N-(3-methylphenyl)propanamide Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-chloro-N-(3-methylphenyl)propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 060728-2g |
2-Chloro-N-m-tolyl-propionamide |
111057-88-6 | 2g |
￡105.00 | 2022-02-28 | ||
| Fluorochem | 060728-10g |
2-Chloro-N-m-tolyl-propionamide |
111057-88-6 | 10g |
￡240.00 | 2022-02-28 | ||
| abcr | AB404782-500 mg |
2-Chloro-N-(3-methylphenyl)propanamide |
111057-88-6 | 500MG |
€195.40 | 2022-08-31 | ||
| abcr | AB404782-1 g |
2-Chloro-N-(3-methylphenyl)propanamide |
111057-88-6 | 1g |
€228.00 | 2022-08-31 | ||
| abcr | AB404782-5 g |
2-Chloro-N-(3-methylphenyl)propanamide |
111057-88-6 | 5g |
€618.00 | 2022-08-31 | ||
| abcr | AB404782-10 g |
2-Chloro-N-(3-methylphenyl)propanamide |
111057-88-6 | 10g |
€1,008.00 | 2022-08-31 | ||
| TRC | C369568-100mg |
2-Chloro-N-(3-methylphenyl)propanamide |
111057-88-6 | 100mg |
$ 70.00 | 2022-04-01 | ||
| TRC | C369568-500mg |
2-Chloro-N-(3-methylphenyl)propanamide |
111057-88-6 | 500mg |
$ 230.00 | 2022-04-01 | ||
| TRC | C369568-1g |
2-Chloro-N-(3-methylphenyl)propanamide |
111057-88-6 | 1g |
$ 340.00 | 2022-04-01 | ||
| Enamine | EN300-08403-0.05g |
2-chloro-N-(3-methylphenyl)propanamide |
111057-88-6 | 96% | 0.05g |
$19.0 | 2023-10-28 |
2-chloro-N-(3-methylphenyl)propanamide Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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